5-[(3-fluorobenzyl)sulfanyl]-3-isopropyl-8,9-dimethoxyimidazo[1,2-c]quinazolin-2(3H)-one

• IUPAC Name: 5-[(3-fluorophenyl)methylsulfanyl]-8,9-dimethoxy-3-propan-2-yl-3H-imidazo[1,2-c]quinazolin-2-one
• InChI: InChI=1S/C22H22FN3O3S/c1-12(2)19-21(27)25-20-15-9-17(28-3)18(29-4)10-16(15)24-22(26(19)20)30-11-13-6-5-7-14(23)8-13/h5-10,12,19H,11H2,1-4H3
• InChI Key: JIBGAQKPUCEYOB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1C(=O)N=C2N1C(=NC3=CC(=C(C=C32)OC)OC)SCC4=CC(=CC=C4)F
• Molecular Formula: C22H22FN3O3S
• Molecular Weight: 427.5 g/mol

Description

“5-[(3-fluorobenzyl)sulfanyl]-3-isopropyl-8,9-dimethoxyimidazo[1,2-c]quinazolin-2(3H)-one” is a chemical compound with the molecular formula C22H22FN3O3S. Its average mass is 427.492 Da and its monoisotopic mass is 427.136597 Da.

Physical And Chemical Properties Analysis

Based on its molecular structure, this compound is likely to have certain physical and chemical properties. For example, it probably has a relatively high molecular weight (427.492 Da), and it contains several functional groups that could influence its solubility, stability, and reactivity.

Scientific Research Applications

Antitumor Activity

Compounds related to 5-[(3-fluorobenzyl)sulfanyl]-3-isopropyl-8,9-dimethoxyimidazo[1,2-c]quinazolin-2(3H)-one have demonstrated potential in antitumor research. For instance, derivatives of imidazoquinazoline, including those with structures similar to the compound , have been synthesized and tested for their antitumor activity against human mammary carcinoma cell lines, with some showing significant activity (Georgey, 2014). Similarly, amino- and sulfanyl-derivatives of benzoquinazolinones have been prepared and exhibited potential anticancer activity (Nowak et al., 2015).

Antifungal Activity

Some quinazoline derivatives have been found to possess good antifungal activities. For instance, 6-fluoro-4-quinazolinol derivatives exhibited inhibitory effects on the growth of various fungi, indicating potential applications in antifungal treatments (Xu et al., 2007).

Antimicrobial Activity

Polyhalobenzonitrile quinazolin-4(3H)-one derivatives have shown significant antimicrobial activities against various bacterial strains, suggesting potential use in developing new antimicrobial agents (Shi et al., 2013).

Antiviral Activity

Novel quinazolin-4(3H)-one derivatives have been synthesized and evaluated for their antiviral activities against a range of respiratory and biodefense viruses, showing promise in antiviral research (Selvam et al., 2007).

Enzyme Inhibition

Certain halogenated sulfonamides, including quinazolinone derivatives, have been investigated as inhibitors of the carbonic anhydrase enzyme, particularly the tumor-associated isozyme CA IX. These compounds are of interest for potential applications in cancer therapy (Ilies et al., 2003).